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Compound of Interest

Compound Name: Diisooctyl phosphate

Cat. No.: B179373 Get Quote

A comprehensive guide for researchers and scientists on the comparative performance of

Cyanex 272 (bis(2,4,4-trimethylpentyl)phosphinic acid) and D2EHPA (di-2-ethylhexyl

phosphoric acid) in the solvent extraction of manganese (Mn(II)). This document provides a

detailed comparison of their efficiency, selectivity, and operational parameters, supported by

experimental data from various studies.

Executive Summary
Both Cyanex 272 and D2EHPA are effective organophosphorus extractants for manganese.

However, experimental data consistently demonstrates that D2EHPA is a more efficient

extractant, operating effectively at lower pH values and generally exhibiting higher loading

capacities and superior selectivity for manganese over common co-existing metals like cobalt

and nickel.[1][2][3] Cyanex 272 can be advantageous in specific separation schemes where its

different pH selectivity is required, for instance, in the separation of cobalt from nickel after

manganese has been removed.[4]

Data Presentation: Performance Comparison
The following tables summarize the quantitative performance of Cyanex 272 and D2EHPA

under various experimental conditions.

Table 1: Extraction Efficiency and pH Dependence
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Parameter D2EHPA Cyanex 272 Source

Optimal pH Range 3.0 - 8.5 4.5 - 8.5 [2][3]

Extraction at 0.1M

Extractant
96% at eq. pH 4.52 76% at eq. pH 4.86

pH for 50% Extraction

(pH₀.₅)
3.15 4.44

Maximum Recovery

(Multi-Stage)

~95% (5 stages, pH 8-

8.5)

~95% (5 stages, pH 8-

8.5)
[5]

Quantitative

Extraction

Achieved with 0.8M

D2EHPA

92% extraction with

0.8M Cyanex 272

Table 2: Selectivity of Manganese over Other Metals

Separation
Factor

D2EHPA Cyanex 272 Conditions Source

β (Mn/Co) 191 37

pH 3.0

(D2EHPA), pH

6.0 (Cyanex 272)

[3]

β (Mn/Ni) 601 37

pH 3.0

(D2EHPA), pH

6.0 (Cyanex 272)

[3]

β (Mn/Cu) 52.5 Not Reported
pH 5.0, 0.05M

D2EHPA

General

Selectivity Order
Mn > Cu > Co

Co-extraction

observed

D2EHPA from

acetate buffer

Table 3: Loading and Stripping Characteristics
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Parameter D2EHPA Cyanex 272 Source

Loading Capacity
3.25 kg Mn/m³ (at

0.5M)

2.05 kg Mn/m³ (at

0.5M)

Stripping Agents H₂SO₄, HCl, HNO₃ H₂SO₄, HCl, HNO₃ [6]

Stripping Efficiency Not specified
Quantitative with 0.1M

acids
[6]

Kinetics (Equilibration

Time)
~3 minutes < 5 minutes [1][6]

Experimental Protocols
The data presented is based on methodologies from several key studies. The general protocols

are outlined below.

Protocol 1: Extraction from Leach Liquor (Pérez-Garibay
et al.)[1][2]

Aqueous Phase: A leached liquor from a low-grade pyrolusite ore, with manganese

concentration of approximately 0.085 M. The initial pH was adjusted to the desired value

(between 8.0 and 8.5 for optimal results) using a 1 M NH₄OH solution.

Organic Phase: D2EHPA or Cyanex 272 (10% by volume) dissolved in kerosene.

Extraction Procedure:

The aqueous and organic phases were mixed at a specified organic-to-aqueous (O/A)

ratio, typically 2:1.

The mixture was agitated for 1 to 3 minutes at 25°C to reach equilibrium.

Phases were allowed to separate in a separation funnel.

The manganese concentration in the aqueous phase (raffinate) was measured to

determine extraction efficiency.
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For multi-stage extraction, the raffinate from one stage was used as the aqueous feed for

the next.

Protocol 2: Extraction from Acetate Buffer Medium
(Nishita et al.)[3]

Aqueous Phase: A solution containing 0.02 M Mn(II) in an acetic acid-acetate buffer. The

initial pH was adjusted between 4.0 and 6.0.

Organic Phase: 0.1 M D2EHPA or 0.1 M Cyanex 272 dissolved in kerosene.

Extraction Procedure:

Equal volumes (20 mL) of the aqueous and organic phases were equilibrated in a

separating funnel for 5 minutes at room temperature.

After phase disengagement, the equilibrium pH of the aqueous phase was measured.

The manganese content in the aqueous phase was determined by titration with EDTA

using Eriochrome Black T as an indicator.

The concentration of manganese in the organic phase was calculated by mass balance.

Protocol 3: Stripping of Manganese (Biswas & Rahman)
[7]

Loaded Organic Phase: An organic solution of Cyanex 272 saturated with Mn(II) was

prepared by repeatedly contacting it with fresh aqueous Mn(II) solutions.

Stripping Solution: Dilute solutions of H₂SO₄, HNO₃, or HCl (0.001 M to 0.10 M).

Stripping Procedure:

A 25 mL portion of the loaded organic phase was equilibrated with an equal volume of the

stripping acid solution.

The mixture was shaken for 5 minutes at 30°C.
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After phase separation, the concentration of Mn(II) in the aqueous phase was analyzed to

determine stripping efficiency.

Visualized Workflow and Logic
The following diagrams illustrate the logical workflow for a comparative study of manganese

extraction and the chemical extraction mechanism.
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Caption: Experimental workflow for comparing D2EHPA and Cyanex 272.
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Cation-Exchange Mechanism
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Caption: Generalized cation-exchange mechanism for Mn(II) extraction.

Conclusion
The choice between D2EHPA and Cyanex 272 for manganese extraction depends on the

specific requirements of the hydrometallurgical process.

D2EHPA is generally the superior extractant for bulk manganese recovery due to its higher

extraction efficiency at lower pH, greater loading capacity, and better selectivity against

cobalt and nickel.[1][3] This makes it highly suitable for primary extraction stages.

Cyanex 272 extracts manganese at a higher pH range than D2EHPA.[7] This characteristic

can be strategically employed in multi-metal separation flowsheets. For example, it is often

used to separate cobalt from nickel after manganese has already been selectively removed

by an extractant like D2EHPA.[4]
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For researchers developing processes for manganese recovery, D2EHPA is recommended as

the primary candidate for evaluation. However, a thorough economic and technical analysis

considering the complete flowsheet, including stripping and solvent regeneration, is essential

for making the final selection.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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